Cas no 571155-06-1 (Benzeneacetamide, 2,4-dichloro-N-[3-[[(2-fluorophenyl)amino]sulfonyl]phenyl]-)

• Product Name: Benzeneacetamide, 2,4-dichloro-N-[3-[[(2-fluorophenyl)amino]sulfonyl]phenyl]-
• CAS No: 571155-06-1
• MF: C₂₀H₁₅Cl₂FN₂O₃S
• MW: 453.314105272293
• CID: 5331398
• Update Time: 2025-10-20

Benzeneacetamide, 2,4-dichloro-N-[3-[[(2-fluorophenyl)amino]sulfonyl]phenyl]- Chemical and Physical Properties

Names and Identifiers

• Benzeneacetamide, 2,4-dichloro-N-[3-[[(2-fluorophenyl)amino]sulfonyl]phenyl]-

• Inchi： 1S/C20H15Cl2FN2O3S/c21-14-9-8-13(17(22)11-14)10-20(26)24-15-4-3-5-16(12-15)29(27,28)25-19-7-2-1-6-18(19)23/h1-9,11-12,25H,10H2,(H,24,26)
• InChI Key： FGQGZXLTRNLSPY-UHFFFAOYSA-N
• SMILES： C1(CC(NC2=CC=CC(S(NC3=CC=CC=C3F)(=O)=O)=C2)=O)=CC=C(Cl)C=C1Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on Benzeneacetamide, 2,4-dichloro-N-[3-[[(2-fluorophenyl)amino]sulfonyl]phenyl]-

Recent Advances in the Study of Benzeneacetamide, 2,4-dichloro-N-[3-[[(2-fluorophenyl)amino]sulfonyl]phenyl]- (CAS: 571155-06-1)

The compound Benzeneacetamide, 2,4-dichloro-N-[3-[[(2-fluorophenyl)amino]sulfonyl]phenyl]- (CAS: 571155-06-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique sulfonamide and fluorophenyl functional groups, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and potential as a lead compound in drug development.

One of the key areas of research has been the investigation of its inhibitory effects on specific enzymatic pathways. Preliminary data suggest that this compound exhibits high affinity for certain sulfonamide-binding proteins, which play a crucial role in inflammatory and oncogenic processes. Researchers have employed advanced techniques such as X-ray crystallography and molecular docking to map the binding interactions, providing valuable insights into its structural-activity relationship (SAR).

In addition to its biochemical properties, recent pharmacokinetic studies have highlighted the compound's favorable bioavailability and metabolic stability. Animal models have demonstrated that Benzeneacetamide, 2,4-dichloro-N-[3-[[(2-fluorophenyl)amino]sulfonyl]phenyl]- exhibits a prolonged half-life and minimal off-target effects, making it a promising candidate for further preclinical development. These findings are particularly relevant for applications in chronic disease management, where sustained drug action is critical.

Another noteworthy aspect of recent research is the exploration of this compound's potential in combination therapies. Synergistic effects have been observed when co-administered with other small molecule inhibitors, particularly in models of resistant cancers. This has opened new avenues for its use in multi-targeted treatment regimens, addressing the growing challenge of drug resistance in oncology.

Despite these promising developments, challenges remain in optimizing the compound's selectivity and reducing potential toxicity. Current efforts are focused on structural modifications to enhance its therapeutic index. Researchers are also investigating novel delivery systems, such as nanoparticle encapsulation, to improve its tissue-specific targeting and reduce systemic side effects.

In conclusion, Benzeneacetamide, 2,4-dichloro-N-[3-[[(2-fluorophenyl)amino]sulfonyl]phenyl]- (CAS: 571155-06-1) represents a compelling area of research in chemical biology and drug discovery. Its unique structural features and promising biological activities position it as a valuable scaffold for the development of next-generation therapeutics. Continued research efforts are expected to further elucidate its full potential and translate these findings into clinical applications.